Cas no 1806984-54-2 (6-(Chloromethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine)

• Product Name: 6-(Chloromethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine
• CAS No: 1806984-54-2
• MF: C₉H₇ClF₂N₂
• MW: 216.615087747574
• CID: 4876769
• Update Time: 2025-06-10

6-(Chloromethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C9H7ClF2N2/c1-5-8(4-13)7(9(11)12)2-6(3-10)14-5/h2,9H,3H2,1H3
• InChI Key： KXDQJGMVWADTSN-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(C#N)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 6-(Chloromethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine

Recent Advances in the Study of 6-(Chloromethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine (CAS: 1806984-54-2)

The compound 6-(Chloromethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine (CAS: 1806984-54-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 6-(Chloromethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient, high-yield synthesis method that minimizes by-products and enhances scalability. The researchers employed a multi-step process involving halogenation and cyanation reactions, achieving a purity of over 98%. This advancement is critical for large-scale production and further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters highlighted its role as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. These findings suggest potential applications in the development of novel anti-inflammatory agents, particularly for conditions like rheumatoid arthritis and chronic pain.

Furthermore, computational modeling studies have provided insights into the molecular interactions of 6-(Chloromethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine with its biological targets. Molecular docking simulations revealed that the difluoromethyl group plays a crucial role in binding affinity, while the chloromethyl moiety contributes to the compound's reactivity. These insights are invaluable for structure-activity relationship (SAR) studies aimed at designing derivatives with enhanced efficacy and reduced toxicity.

Despite these promising developments, challenges remain. For example, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. A recent preclinical study noted rapid hepatic metabolism, which could limit its therapeutic utility. Researchers are now exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 6-(Chloromethyl)-3-cyano-4-(difluoromethyl)-2-methylpyridine (CAS: 1806984-54-2) represents a compelling candidate for further drug development. Its unique chemical structure and promising biological activities make it a focal point for ongoing research. Future studies should prioritize optimizing its pharmacokinetic profile and expanding its therapeutic applications, potentially paving the way for novel treatments in inflammatory and other diseases.